Cas no 61408-52-4 (Phosphonic acid, (2-oxo-3-phenoxyheptyl)-, dimethyl ester)
61408-52-4 structure
Product Name:Phosphonic acid, (2-oxo-3-phenoxyheptyl)-, dimethyl ester
CAS No:61408-52-4
MF:C15H23O5P
MW:314.3138859272
CID:480486
PubChem ID:71396124
Update Time:2025-04-19
Phosphonic acid, (2-oxo-3-phenoxyheptyl)-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
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- Phosphonic acid, (2-oxo-3-phenoxyheptyl)-, dimethyl ester
- 1-dimethoxyphosphoryl-3-phenoxyheptan-2-one
- DTXSID10817707
- Dimethyl (2-oxo-3-phenoxyheptyl)phosphonate
- 61408-52-4
-
- Inchi: 1S/C15H23O5P/c1-4-5-11-15(20-13-9-7-6-8-10-13)14(16)12-21(17,18-2)19-3/h6-10,15H,4-5,11-12H2,1-3H3
- InChI Key: QFLUTIBQKCBLNG-UHFFFAOYSA-N
- SMILES: P(CC(C(CCCC)OC1C=CC=CC=1)=O)(=O)(OC)OC
Computed Properties
- Exact Mass: 314.12839
- Monoisotopic Mass: 314.12831083g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 10
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 61.8Ų
Experimental Properties
- PSA: 61.83
Phosphonic acid, (2-oxo-3-phenoxyheptyl)-, dimethyl ester Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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